Cas no 900640-41-7 (1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid)

• Product Name: 1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid
• CAS No: 900640-41-7
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5262288
• Update Time: 2025-05-21

1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H17NO4/c1-3-15-12(16)8-11(14(17)18)13(15)9-4-6-10(19-2)7-5-9/h4-7,11,13H,3,8H2,1-2H3,(H,17,18)
• InChI Key： KWBZJFGNEJPPKS-UHFFFAOYSA-N
• SMILES： N1(CC)C(=O)CC(C(O)=O)C1C1=CC=C(OC)C=C1

Additional information on 1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid

1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid

The compound 1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (CAS No. 900640-41-7) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their diverse biological activities and synthetic versatility. The molecule features a pyrrolidine ring system, which is a five-membered nitrogen-containing ring, substituted with an ethyl group, a methoxy-substituted phenyl group, and a carboxylic acid moiety.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery, particularly in the development of compounds with anti-inflammatory, antifungal, and anticancer properties. The methoxy group attached to the phenyl ring in this compound is known to enhance the molecule's stability and bioavailability, making it a promising candidate for pharmacological applications. Additionally, the carboxylic acid group provides the molecule with acidic properties, which can be exploited in various chemical reactions and formulations.

The synthesis of 1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution, oxidation, and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced studies and applications.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, recent findings suggest that it may modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This makes it a valuable lead compound for the development of novel anti-inflammatory agents.

Moreover, the pyrrolidine ring system in this compound contributes to its ability to interact with various biological targets, such as receptors and ion channels. This structural feature has been leveraged in studies exploring its role as a potential analgesic or neuroprotective agent.

The methoxy-substituted phenyl group also plays a critical role in determining the compound's pharmacokinetic properties. Studies have demonstrated that this substitution enhances the molecule's solubility and absorption rates, which are essential for its efficacy as a therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid with various biological systems at an atomic level. These models provide insights into the molecule's binding affinity and selectivity towards specific targets, paving the way for rational drug design.

In conclusion, 1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (CAS No. 900640-417) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further exploration in drug discovery programs targeting inflammation, pain, and other therapeutic areas.